Cas no 921778-34-9 (N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide)

• Product Name: N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide
• CAS No: 921778-34-9
• MF: C₂₂H₁₆FN₅O₄
• MW: 433.391947746277
• CID: 5911896
• PubChem ID: 26842236
• Update Time: 2025-07-16

N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-3-methyl-4-nitrobenzamide
• 921778-34-9
• N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide
• AKOS001975438
• F2224-0312
• N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-3-methyl-4-nitrobenzamide
• N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide

• Inchi： 1S/C22H16FN5O4/c1-12-10-14(5-8-19(12)28(31)32)21(29)26-18-11-15(6-7-17(18)23)27-13(2)25-20-16(22(27)30)4-3-9-24-20/h3-11H,1-2H3,(H,26,29)
• InChI Key： JVAVMDIQCKAFMQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(C)=NC3=NC=CC=C3C2=O)=CC=C1F)(=O)C1=CC=C([N+]([O-])=O)C(C)=C1

Computed Properties

• Exact Mass: 433.11863217g/mol
• Monoisotopic Mass: 433.11863217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Additional information on N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide

Comprehensive Overview of N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide (CAS No. 921778-34-9)

The compound N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide (CAS No. 921778-34-9) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. Its complex structure, featuring a pyrido[2,3-d]pyrimidin-4-one core and a 3-methyl-4-nitrobenzamide moiety, makes it a subject of interest for researchers exploring novel therapeutic agents. This compound is often investigated for its potential applications in targeted drug design, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide, especially in the field of oncology and inflammation research. The compound's unique structural features, including the fluoro-substituted phenyl group and the nitrobenzamide fragment, contribute to its potential bioactivity. Researchers are particularly intrigued by its possible role in modulating cellular pathways, which aligns with current trends in precision medicine and personalized therapeutics.

The synthesis and characterization of CAS No. 921778-34-9 represent significant challenges in organic chemistry due to its intricate molecular architecture. The presence of multiple functional groups, including the pyridopyrimidinone system and nitro substituent, requires sophisticated synthetic strategies. This complexity has made the compound a valuable case study in modern heterocyclic chemistry, particularly for researchers developing new methodologies for constructing fused pyrimidine systems.

From a pharmacological perspective, N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide has attracted attention for its potential as a lead compound in drug discovery programs. Its structural similarity to known bioactive molecules suggests possible interactions with various biological targets. Current research focuses on understanding its structure-activity relationships (SAR) and optimizing its properties for potential therapeutic applications, reflecting the broader pharmaceutical industry's shift toward rational drug design.

The physicochemical properties of CAS No. 921778-34-9 are critical for its potential applications. The compound's solubility, stability, and permeability characteristics are subjects of ongoing investigation, particularly in the context of drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. These studies are essential for translating promising compounds from bench to bedside, addressing one of the most significant challenges in contemporary pharmaceutical development.

In the context of current research trends, N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide represents an interesting case study in fragment-based drug discovery. The compound's modular structure allows for systematic modification, making it valuable for exploring chemical space around privileged scaffolds. This approach aligns with modern strategies in medicinal chemistry that emphasize molecular diversity and target engagement optimization.

Analytical characterization of CAS No. 921778-34-9 presents unique challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are employed to elucidate its structural features and confirm synthetic outcomes. These studies contribute to the growing body of knowledge about complex heterocyclic systems and their potential biological activities.

The intellectual property landscape surrounding N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide reflects its potential value in pharmaceutical development. Patent literature reveals ongoing interest in this structural class, particularly for applications in kinase inhibition and cellular signaling modulation. This aligns with broader industry trends toward developing targeted therapies with improved specificity and reduced off-target effects.

From a safety and handling perspective, researchers working with CAS No. 921778-34-9 must adhere to standard laboratory protocols for handling organic compounds. While not classified as hazardous under standard regulations, proper chemical safety practices are essential when working with any synthetic intermediate or research chemical. This includes appropriate personal protective equipment and waste disposal procedures, reflecting the growing emphasis on laboratory safety culture in research institutions worldwide.

Future research directions for N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-methyl-4-nitrobenzamide may include further exploration of its biological activities, optimization of its physicochemical properties, and development of more efficient synthetic routes. These investigations could contribute to the advancement of medicinal chemistry knowledge and potentially lead to novel therapeutic agents addressing unmet medical needs.